![molecular formula C11H23Cl3N4 B2883653 N'-[(6-Aminopyridin-3-yl)methyl]-N,N,N'-trimethylethane-1,2-diamine;trihydrochloride CAS No. 2445792-48-1](/img/structure/B2883653.png)
N'-[(6-Aminopyridin-3-yl)methyl]-N,N,N'-trimethylethane-1,2-diamine;trihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “N’- (6-aminopyridin-3-yl)-N- (2-cyclopentylethyl)-4-methyl-benzene-1,3-dicarboxamide” is a small molecule with the chemical formula C21H26N4O2 . It belongs to the class of organic compounds known as benzamides, which are organic compounds containing a carboxamido substituent attached to a benzene ring .
Molecular Structure Analysis
The molecular structure of the related compound “N’- (6-aminopyridin-3-yl)-N- (2-cyclopentylethyl)-4-methyl-benzene-1,3-dicarboxamide” has been analyzed and its weight is reported to be 366.4567 .Physical And Chemical Properties Analysis
The physical and chemical properties of the related compound “N- [ (6-chloropyridin-3-yl)methyl]-N-methylethanimidamide hydrochloride” are reported. It has a molecular weight of 234.13 and is stored at room temperature .Scientific Research Applications
Chemodivergent Synthesis
The compound can be used in the chemodivergent synthesis of N-(pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines from α-bromoketones and 2-aminopyridines . The reaction conditions are mild and metal-free, making it a valuable tool in organic synthesis .
Cytotoxic Activity
A series of novel compounds bearing imidazo[2,1-b]thiazole scaffolds were designed and synthesized based on the optimization of the virtual screening hit compound N-(6-morpholinopyridin-3-yl)-2-(6-phenylimidazo[2,1-b]thiazol-3-yl)acetamide . These compounds were tested for their cytotoxicity against human cancer cell lines, including HepG2 and MDA-MB-231 .
Inhibition of Myeloperoxidase
The compound has been found to be a potent mechanism-based inhibitor of myeloperoxidase (MPO), with significant selectivity over the closely related thyroid peroxidase . This makes it a potential tool for assessing the relative importance of MPO in preclinical models of chronic inflammatory disease .
Vasomotor Dysfunction
The compound has been shown to block MPO-dependent vasomotor dysfunction ex vivo in rat aortic rings . This suggests potential applications in the study and treatment of cardiovascular diseases.
Pharmacological Activities
Compounds bearing imidazo[2,1-b]thiazole scaffolds, which can be synthesized using this compound, have been found to have a broad spectrum of pharmacological activities . These include antifungal, antibacterial, anti-inflammatory, and antihypertensive properties .
Cystic Fibrosis Transmembrane Conductance Regulator Potentiators
Compounds bearing imidazo[2,1-b]thiazole scaffolds, which can be synthesized using this compound, have been used as cystic fibrosis transmembrane conductance regulator (CFTR)-selective potentiators . This suggests potential applications in the treatment of cystic fibrosis.
Safety And Hazards
Future Directions
properties
IUPAC Name |
N'-[(6-aminopyridin-3-yl)methyl]-N,N,N'-trimethylethane-1,2-diamine;trihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H20N4.3ClH/c1-14(2)6-7-15(3)9-10-4-5-11(12)13-8-10;;;/h4-5,8H,6-7,9H2,1-3H3,(H2,12,13);3*1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VJXGJQWGCWZSNW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCN(C)CC1=CN=C(C=C1)N.Cl.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H23Cl3N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N'-[(6-Aminopyridin-3-yl)methyl]-N,N,N'-trimethylethane-1,2-diamine;trihydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.